Cas no 395104-16-2 (Phenol,3-[1-(tetrahydro-2H-pyran-2-yl)-5-[1-(triphenylmethyl)-1H-1,2,4-triazol-3-yl]-1H-indazol-3-yl]-)

• Product Name: Phenol,3-[1-(tetrahydro-2H-pyran-2-yl)-5-[1-(triphenylmethyl)-1H-1,2,4-triazol-3-yl]-1H-indazol-3-yl]-
• CAS No: 395104-16-2
• MF: C₃₉H₃₃N₅O₂
• MW: 603.711628675461
• CID: 1508875
• PubChem ID: 22479761
• Update Time: 2025-04-21

Phenol,3-[1-(tetrahydro-2H-pyran-2-yl)-5-[1-(triphenylmethyl)-1H-1,2,4-triazol-3-yl]-1H-indazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-[1-(tetrahydro-2H-pyran-2-yl)-5-[1-(triphenylmethyl)-1H-1,2,4-triazol-3-yl]-1H-indazol-3-yl]-
• 3-{1-perhydro-2H-pyran-2-yl-5-[1-(triphenylmethyl)(1,2,4-triazol-3yl)]-1H-indazol-3-yl}phenol
• YPTZCSNLQHAYRA-UHFFFAOYSA-N
• 395104-16-2
• SCHEMBL4605947
• 3-[1-(oxan-2-yl)-5-[1-(triphenylmethyl)-1H-1,2,4-triazol-3-yl]-1H-indazol-3-yl]phenol
• 3-{1-perhydro-2H-pyran-2-yl-5-[1-(triphenylmethyl)(1,2,4-triazol-3-yl)]-1H-indazol-3-yl }phenol
• 3-(1-(Tetrahydro-2H-pyran-2-yl)-5-(1-trityl-1H-1,2,4-triazol-3-yl)-1H-indazol-3-yl)phenol
• A912837
• 3-{1-perhydro-2H-pyran-2-yl-5-[1-(triphenylmethyl)(1,2,4-triazol-3-yl)]-1H-indazol-3-yl}phenol

• MDL： MFCD29035182
• Inchi： 1S/C39H33N5O2/c45-33-20-12-13-28(25-33)37-34-26-29(22-23-35(34)44(41-37)36-21-10-11-24-46-36)38-40-27-43(42-38)39(30-14-4-1-5-15-30,31-16-6-2-7-17-31)32-18-8-3-9-19-32/h1-9,12-20,22-23,25-27,36,45H,10-11,21,24H2
• InChI Key： YPTZCSNLQHAYRA-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C2C=CC(C3N=CN(C(C4C=CC=CC=4)(C4C=CC=CC=4)C4C=CC=CC=4)N=3)=CC=2C(C2C=CC=C(C=2)O)=N1

Computed Properties

• Exact Mass: 603.26369
• Monoisotopic Mass: 603.26342531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 77.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds